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In the evolving landscape of qualitative research, Al-powered tools like MYRA-A offer
unprecedented speed in generating thematic analyses from large datasets of unstructured text.
[1][2] While these tools accelerate the initial identification of patterns, ensuring the validity and
trustworthiness of their findings is paramount.[3] This guide provides researchers, scientists,
and drug development professionals with a comparative overview of orthogonal methods to
rigorously validate and enhance the credibility of Al-generated thematic findings. An orthogonal,
or independent, method provides a different perspective to evaluate the primary findings,
thereby strengthening the overall conclusions.[4][5]

This document outlines five key orthogonal methods for validating qualitative findings:
Triangulation, Member Checking, Peer Debriefing, Inter-Rater Reliability, and Negative Case
Analysis. For each method, a detailed protocol, a summary of its advantages and limitations,
and sample data are provided.

Hypothetical MYRA-A Finding (Baseline for Comparison)

To illustrate the application of these orthogonal methods, we will use a hypothetical output from
MYRA-A.

o Research Question: What are the experiences of patients with the usability of a new
wearable drug delivery device?

o Data Source: 20 semi-structured interview transcripts with patients who used the device for
30 days.
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¢ MYRA-A Generated Themes:

o Convenience and Portability: Patients appreciate the device's small size and ease of
carrying it during daily activities.

o Technical Difficulties: A significant number of users reported connectivity issues between
the device and its companion mobile app.

o Anxiety and Monitoring: Users expressed anxiety about whether the device was
administering the correct dosage and a desire for more real-time feedback.

o Physical Comfort: The device was generally reported as comfortable to wear, though some
users experienced minor skin irritation from the adhesive.

Triangulation

Triangulation involves using multiple data sources, methods, investigators, or theories to
develop a more comprehensive understanding of the phenomenon and corroborate findings.[4]
[5][6][7] If different sources of data converge on the same themes, there is greater confidence
in the findings.

Experimental Protocol: Data Source Triangulation

« ldentify Diverse Data Sources: In addition to the primary interview transcripts analyzed by
MYRA-A, collect other relevant qualitative data. This could include:

o Open-ended survey responses from a larger patient cohort.
o Field notes from observational studies of patients using the device.
o Support logs or trouble tickets related to the device.

e Independent Analysis: Manually analyze the additional data sources to identify emergent
themes, without referring to the initial MYRA-A findings.

o Comparison and Synthesis: Create a matrix to compare the themes identified in the primary
data (by MYRA-A) with those from the orthogonal data sources.
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» Evaluate Convergence and Divergence:

o Convergence: Note where themes from different data sources align. This strengthens the

validity of the original findings.

o Divergence: Note where themes differ or where new themes emerge. This may suggest a

more complex understanding of the phenomenon or potential biases in the original data

source.[4]

ion: Trianqulation of i

MYRA-A Theme (from
Interviews)

Corroborating Evidence
from Surveys

Corroborating Evidence
from Support Logs

1. Convenience and Portability

85% of survey respondents
rated the device as "easy" or

"very easy" to carry.

Low volume of complaints
related to device size or

weight.

2. Technical Difficulties

40% of open-ended comments
mentioned "app syncing
problems" or "Bluetooth

issues."

65% of all support tickets were

related to app connectivity.

3. Anxiety and Monitoring

Survey questions about user
confidence revealed a mean
score of 3.2/5.0.

Frequent feature requests for a

"dose confirmation" alert.

4. Physical Comfort

90% of respondents rated
comfort as "acceptable” or
"high," but 15% noted "skin

redness."

A small number of logs (5%)

mention rashes or itching.

Member Checking (Participant Validation)

Member checking involves returning to the research participants to share the findings and ask
them to verify the accuracy and resonance of the interpretations.[8][9][10][11][12][13][14][15]
This process ensures that the researcher's understanding aligns with the participants' lived

experiences.
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Experimental Protocol: Member Checking

e Prepare a Summary: Create a concise, jargon-free summary of the thematic findings
generated by MYRA-A. Include representative, anonymized quotes for each theme.

o Select Participants: Invite a subset of the original interview participants (e.g., 3-5 individuals)
to review the summary.

e Conduct Feedback Session: Schedule a brief follow-up interview or send the summary via a
secure email. Ask participants specific questions:[12]

o "Does this summary accurately reflect your experience?"
o "Is there anything you would add or change?"
o "Have | misinterpreted anything you said?"

o Document and Analyze Feedback: Transcribe or carefully note the feedback from each
participant.

o Refine Themes: Based on the feedback, revise the themes and their descriptions to be more
accurate and representative of the participants' perspectives.

Data Presentation: Member Checking Feedback
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Participant Feedback L
MYRA-A Theme o Quantitative Agreement
(Qualitative Summary)

All participants agreed this
1. Convenience and Portability =~ theme accurately reflected 5 out of 5 participants

their positive experiences.

Participants confirmed this was
a major issue. One participant

2. Technical Difficulties clarified the issue was most 5 out of 5 participants
prevalent in the initial setup

phase.

Four participants strongly
agreed. One suggested
] o reframing the theme from o
3. Anxiety and Monitoring ] 5 out of 5 participants
"Anxiety" to "Need for
Reassurance" to better capture

the nuance.

All participants agreed. Two
) mentioned that the skin o
4. Physical Comfort o ) 5 out of 5 participants
irritation was minor and

resolved quickly.

Peer Debriefing

Peer debriefing is a process where the research is reviewed by a colleague or expert who is
knowledgeable about the methodology but not directly involved in the project.[11][16][17][18]
[19][20] This provides an external check on the research process and helps to identify potential
researcher bias.

Experimental Protocol: Peer Debriefing

» Select a Debriefer: Choose a colleague with expertise in qualitative research and, if possible,
the subject matter. The debriefer should be able to provide objective, critical feedback.[11]
[19]
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e Provide Materials: Give the peer debriefer the research question, a sample of the raw data
(e.g., 3-4 interview transcripts), and the full MYRA-A thematic analysis report.

» Structure the Debriefing Session: Schedule a meeting and guide the discussion with specific
questions:

o "Based on the raw data, do the themes generated by MYRA-A seem plausible?"
o "Are there any alternative interpretations you see in the data?"
o "Do you notice any potential biases in the way the themes are framed?"

o Record the Session: Take detailed notes or audio-record the debriefing session (with
permission).

 Incorporate Feedback: Reflect on the debriefer's feedback and make any necessary
adjustments to the thematic analysis. Document the feedback and the changes made as part

of an audit trail.

Data Presentation: Peer Debriefing Log
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MYRA-A Theme

Debriefer's Comments

Action Taken

1. Convenience and Portability

"The theme is well-supported

by the data. No issues."

No change.

2. Technical Difficulties

"This is a strong theme, but the
analysis could benefit from
distinguishing between
hardware and software

issues."

Sub-themes created: "App
Connectivity" and "Device

Errors."

3. Anxiety and Monitoring

"The term 'Anxiety' might be
too strong. The data seems to
point more towards uncertainty

and a desire for information."

Theme renamed to
"Uncertainty and Need for
Feedback" based on this and

member checking feedback.

4. Physical Comfort

"The data supports this, but it's
important not to downplay the

skin irritation, even if minor."

The theme description was
updated to give equal weight
to both comfort and the

irritation issue.

Inter-Rater Reliability (IRR)

Inter-rater reliability involves having two or more independent coders analyze a subset of the

data and then comparing their coding to determine the degree of agreement.[4][21][22][23] This
method is particularly useful for testing the clarity and consistency of the coding framework that
underpins the thematic analysis.

Experimental Protocol: Inter-Rater Reliability

e Develop a Codebook: Based on the MYRA-A themes, develop a clear and detailed
codebook that defines each theme and provides inclusion and exclusion criteria.

e Select a Data Sample: Choose a random sample of the data (e.g., 20% of the interview

transcripts).

» Independent Coding: Provide the codebook and the data sample to a second researcher (the
"rater"). Have them independently apply the codes to the data.
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» Calculate Agreement: Use a statistical measure to calculate the level of agreement between

the original analysis (MYRA-A's, as interpreted by the primary researcher) and the second

rater. Cohen's Kappa is a common metric that accounts for agreement occurring by chance.

[23][24]

» Resolve Discrepancies: Discuss any disagreements in coding with the second rater to

understand the reasons for the differences. This discussion can lead to refinements in the

codebook and a deeper understanding of the data.

. ] liabil lculati

Rater 1 Code

Rater 2 Code

Theme . . Agreement
Applied (Yes/No) Applied (Yes/No)

Segment 1 Yes (Convenience) Yes (Convenience) Agree

Segment 2 Yes (Technical) Yes (Technical) Agree

Segment 3 Yes (Anxiety) No Disagree

Segment 4 No No Agree

... (across 100

segments)

Overall Agreement 92%

Cohen's Kappa

0.85 (Strong

Agreement)

Note: A Kappa score of 0.81-1.00 is generally considered almost perfect or strong agreement.

Negative Case Analysis

Negative case analysis involves the deliberate search for and analysis of data that contradicts

or does not fit the emerging themes.[8][17][18][25][26] This process helps to refine the themes

to be more inclusive of all the data and to identify the boundaries and nuances of a theme.

Experimental Protocol: Negative Case Analysis
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« |dentify Negative Cases: After the initial MYRA-A analysis, systematically review the raw

data to find statements or experiences that do not align with the generated themes.

 In-depth Analysis of Cases: For each negative case, conduct a detailed analysis to

understand why it deviates.

o Does the case represent a unique perspective that was missed?

o Does it suggest a limitation or a specific condition under which a theme does not apply?

o Refine Existing Themes: Modify the definitions and scope of the existing themes to account

for the negative cases. For example, a theme of "Overall Convenience" might be refined to

"Convenience for Routine Activities but Challenging in a Work Environment.”

o Consider New Themes: If enough negative cases point to a new, distinct concept, create a

new theme to capture it.

Data F ion: Neaative Case |

MYRA-A Theme

Negative Case Example

(Quote)

Analysis and Impact on
Theme

1. Convenience and Portability

"I found it convenient at home,
but at my construction job, |
was constantly worried about
breaking it."

Refined theme to specify that
convenience is context-
dependent. The theme was
renamed "Situational

Convenience."

2. Technical Difficulties

"The app and device
connected flawlessly for me
every single time. | don't
understand what problems
others had."

This case highlights that
technical issues were not
universal. The theme
description was modified to
note that a subset of users had
no issues, suggesting potential
variability in device hardware

or user tech-savviness.

Visualizing the Validation Workflow
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The following diagrams illustrate the workflow for validating MYRA-A findings and the logical

relationships between the orthogonal methods.

Data Input

Orthogonal Validation Methods

------------------- Negative Case Analysis

Inter-Rater Reliability

Interview Transcripts

Final
A

Dutput
4

: 0 - —>[ o
MYRA-A Thematic Analysis s o0 PEl i N e—— Validated Findings

Member Checking

4

A

------------------------ Triangulation

Click to download full resolution via product page

Caption: Workflow from raw data to validated findings.
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Validated Thematic Findings

Click to download full resolution via product page

Caption: Logical relationships between validation methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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